Cas no 1040679-63-7 (N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide)

• Product Name: N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• CAS No: 1040679-63-7
• MF: C₂₁H₁₉N₃O₄S₂
• MW: 441.523262262344
• CID: 5383942
• Update Time: 2025-06-03

N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• Inchi： 1S/C21H19N3O4S2/c1-14-4-6-15(7-5-14)20-22-21(28-23-20)19-18(12-13-29-19)30(25,26)24(2)16-8-10-17(27-3)11-9-16/h4-13H,1-3H3
• InChI Key： KTSXNYBWJWLIQY-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(C)C=C3)N=2)SC=CC=1S(N(C1=CC=C(OC)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

Research Briefing on N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide (CAS: 1040679-63-7)

In recent years, the compound N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide (CAS: 1040679-63-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique oxadiazole-thiophene scaffold, has demonstrated promising pharmacological properties, particularly in the context of targeted therapy and drug development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in preclinical and clinical studies. The compound's structural features, including the sulfonamide group and the oxadiazole ring, are believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways relevant to disease states.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Preliminary in vitro studies have shown that it exhibits selective inhibition against certain protein kinases, which are often implicated in cancer and inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in suppressing the activity of tyrosine kinases, thereby reducing cell proliferation in various cancer cell lines. These findings suggest that the compound could serve as a lead candidate for developing novel anticancer agents.

In addition to its kinase inhibitory properties, N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide has also been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of Cambridge (2024) demonstrated that the compound significantly attenuates the production of pro-inflammatory cytokines in macrophage cells. This effect is attributed to its ability to interfere with the NF-κB signaling pathway, a key regulator of inflammatory responses. Such properties make it a promising candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Pharmacokinetic studies have revealed that it exhibits moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Moreover, comprehensive toxicity studies are required to ensure its safety profile before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these challenges and accelerate the translation of this research into practical applications.

In conclusion, N-(4-methoxyphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide represents a compelling example of how chemical biology can drive innovation in drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent underscores its versatility and potential impact on treating complex diseases. As research progresses, this compound may pave the way for new therapeutic strategies, offering hope for patients with limited treatment options. Future studies should focus on optimizing its pharmacological properties and elucidating its mechanisms of action in greater detail.